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Compound of Interest

Compound Name: BMS-496

Cat. No.: B12369131

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BMS-496 is a potent dual inhibitor of diacylglycerol kinase alpha (DGKα) and diacylglycerol

kinase zeta (DGKζ), with a CAS Number of 2407854-31-1. These lipid kinases are crucial

negative regulators of T-cell receptor (TcR) signaling. By inhibiting DGKα and DGKζ, BMS-496
enhances T-cell activation and effector function, making it a compound of significant interest for

immunotherapy research and development. This document provides detailed information on

the solubility and preparation of BMS-496 for research applications.
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Property Value

IUPAC Name

2-(4-(4-(bis(4-fluorophenyl)methyl)piperazin-1-

yl)-5-bromo-2-nitrophenyl)-1-methyl-3,4-

dioxocyclobut-1-en-1-olate

Molecular Formula C₃₀H₂₄BrF₂N₅O₄

Molecular Weight 668.45 g/mol

CAS Number 2407854-31-1

Appearance Solid

Solubility Data
Quantitative solubility data for BMS-496 in a range of solvents is limited in publicly available

literature. The following table summarizes the known solubility information. Researchers should

perform their own solubility tests for specific experimental needs.

Solvent Concentration Temperature Notes

Dimethyl Sulfoxide

(DMSO)
100 mg/mL Not Specified

Data from commercial

supplier.

Water Insoluble (predicted) Not Specified

Based on chemical

structure; empirical

data not available.

Ethanol
Sparingly Soluble

(predicted)
Not Specified

Based on chemical

structure; empirical

data not available.

Phosphate-Buffered

Saline (PBS)
Insoluble (predicted) Not Specified

Based on chemical

structure; empirical

data not available.
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Protocol for Preparation of a 10 mM DMSO Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of BMS-496 in DMSO, a

common solvent for in vitro studies.

Materials:

BMS-496 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Vortex mixer

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Procedure:

Calculate the required mass of BMS-496:

Molecular Weight (MW) of BMS-496 = 668.45 g/mol

To prepare 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 668.45 g/mol = 0.0066845 g

Mass (mg) = 6.68 mg

Weighing BMS-496:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.
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Carefully weigh out approximately 6.68 mg of BMS-496 into the tube. Record the exact

weight.

Dissolving in DMSO:

Based on the actual weight of BMS-496, calculate the precise volume of DMSO needed to

achieve a 10 mM concentration.

Volume (mL) = (Mass (mg) / 668.45 mg/mmol) / 10 mmol/L

For example, if you weighed 7.00 mg of BMS-496:

Volume (mL) = (7.00 mg / 668.45 mg/mmol) / 10 mmol/L = 1.047 mL

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing

BMS-496.

Solubilization:

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. Gentle warming in a water bath (37°C) may aid in dissolution.

Storage:

Aliquot the stock solution into smaller volumes in sterile, tightly sealed vials to avoid

repeated freeze-thaw cycles.

Store the stock solution at -20°C or -80°C for long-term storage.

General Protocol for Preparation of BMS-496
A detailed, step-by-step synthesis protocol for BMS-496 is not publicly available. However,

based on the synthesis of structurally related DGKα/ζ inhibitors, such as BMS-502 and BMS-

986408, a plausible synthetic route can be outlined. The following is a generalized protocol and

should be adapted and optimized by trained synthetic chemists.

Materials and Reagents:
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Starting materials (e.g., substituted nitroaromatics, piperazine derivatives, and squarate

esters)

Appropriate anhydrous solvents (e.g., Dichloromethane (DCM), N,N-Dimethylformamide

(DMF), Tetrahydrofuran (THF))

Reagents for coupling reactions (e.g., peptide coupling agents like HATU, or catalysts for

cross-coupling reactions)

Bases (e.g., Diisopropylethylamine (DIPEA), Triethylamine (TEA))

Purification materials (e.g., Silica gel for column chromatography, HPLC columns)

Analytical instruments for characterization (e.g., NMR, LC-MS)

Generalized Synthetic Procedure:

Synthesis of the core scaffold: The synthesis would likely involve a multi-step process. A key

step would be the coupling of a substituted piperazine derivative with a functionalized

nitroaromatic compound. This could be achieved through nucleophilic aromatic substitution

or a palladium-catalyzed cross-coupling reaction.

Introduction of the squarate moiety: The resulting intermediate would then be reacted with a

suitable squarate derivative, such as diethyl squarate, to introduce the central four-

membered ring structure.

Final functionalization: Subsequent steps would involve the introduction of the remaining

functional groups, such as the methyl group on the squarate ring and any modifications to

the aromatic rings.

Purification: The crude product would be purified using standard techniques such as silica

gel column chromatography followed by preparative HPLC to yield the final, highly pure

BMS-496.

Characterization: The structure and purity of the synthesized BMS-496 would be confirmed

by analytical methods such as ¹H NMR, ¹³C NMR, and LC-MS.
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Signaling Pathway and Experimental Workflow
DGKα/ζ Signaling Pathway
BMS-496 targets DGKα and DGKζ, which are key enzymes in the T-cell receptor (TcR)

signaling pathway. The following diagram illustrates the role of DGKα/ζ and the effect of BMS-
496 inhibition.
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Caption: DGKα/ζ signaling pathway and the inhibitory action of BMS-496.

Experimental Workflow for In Vitro Kinase Assay
The following diagram outlines a typical workflow for assessing the inhibitory activity of BMS-
496 on DGKα or DGKζ in an in vitro kinase assay.
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Start

Prepare Reagents:
- Recombinant DGKα/ζ Enzyme
- Lipid Vesicles (containing DAG)

- ATP
- BMS-496 dilutions

Set up Assay Plate:
- Add enzyme, lipid vesicles,

and BMS-496 to wells

Initiate Reaction:
- Add ATP to start phosphorylation

Incubate at 37°C

Stop Reaction

Detect Product (Phosphatidic Acid):
- e.g., using a luminescence-based assay

Data Analysis:
- Calculate % inhibition
- Determine IC₅₀ value

End
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Caption: Workflow for an in vitro DGK kinase assay to determine IC₅₀ of BMS-496.
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To cite this document: BenchChem. [Application Notes and Protocols for BMS-496].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12369131/docs#application-notes-and-protocols-for-
bms-496]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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